Cas no 58567-80-9 (Benzene, 1-(1,1-dimethylethyl)-4-propyl-)

Benzene, 1-(1,1-dimethylethyl)-4-propyl- structure

58567-80-9 structure

Product Name:Benzene, 1-(1,1-dimethylethyl)-4-propyl-

CAS No:58567-80-9

Molecular Formula:C₁₃H₂₀

Molecular Weight:176.2979

CID:341621

PubChem ID:12354204

Benzene, 1-(1,1-dimethylethyl)-4-propyl- Properties

Names and Identifiers

- Benzene, 1-(1,1-dimethylethyl)-4-propyl-
- 1-tert-butyl-4-propylbenzene
- DTXSID20493596
- 58567-80-9
- 1-tert-butyl-4-propyl-benzene
- InChIKey： XLJCEWXIEVXDCP-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H20/c1-5-6-11-7-9-12(10-8-11)13(2,3)4/h7-10H,5-6H2,1-4H3
- SMILES： CC(C1C=CC(CCC)=CC=1)(C)C

Computed Properties

Exact Mass: 176.1566
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 176.156500638g/mol
Heavy Atom Count: 13
Complexity: 133
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Benzene, 1-(1,1-dimethylethyl)-4-propyl- Related Literature

1. Entrapment of a pyridine derivative within a copper–palladium alloy: a bifunctional catalyst for electrochemical reduction of CO2 to alcohols with excellent selectivity and reusability†

Heng-Pan Yang,Sen Qin,Ying-Na Yue,Li Liu,Huan Wang,Jia-Xing Lu Catal. Sci. Technol., 2016,6, 6490-6494
2. Facile direct synthesis of ZnO nanoparticles within lyotropic liquid crystals: towards organized hybrid materials†

Patrick Davidson,Marianne Impéror-Clerc J. Mater. Chem., 2011,21, 18191-18194
3. Metallic ruthenium nanoparticles for hydrogenation of supercritical carbon dioxide†

T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
4. Dinuclear zinc catalysts with unprecedented activities for the copolymerization of cyclohexene oxide and CO2†

S. Kissling,M. W. Lehenmeier,P. T. Altenbuchner,A. Kronast,M. Reiter,P. Deglmann,U. B. Seemann,B. Rieger Chem. Commun., 2015,51, 4579-4582
5. Functional links between Pt single crystal morphology and nanoparticles with different size and shape: the oxygen reduction reaction case†

Chao Wang,Dusan S. Strmcnik,Dusan V. Tripkovic,Xiaolian Sun,Yijin Kang,Miaofang Chi,Joshua D. Snyder,Dennis van der Vliet,Yifen Tsai,Vojislav R. Stamenkovic,Shouheng Sun,Nenad M. Markovic Energy Environ. Sci., 2014,7, 4061-4069
6. Photo-responsive bio-inspired adhesives: facile control of adhesion strength via a photocleavable crosslinker†

Minkyu Kim,Hoyong Chung Polym. Chem., 2017,8, 6300-6308
7. Mineralization of poly(tetrafluoroethylene) and other fluoropolymers using molten sodium hydroxide†

Takahiro Katoh Green Chem., 2022,24, 6255-6263
8. Sr4B10O18(OH)2·2H2O: a new UV nonlinear optical material with a [B10O23]16− building block†

Fangfang Zhang,Shilie Pan,Zhihua Yang,Jian Han,Min Zhang,Shujuan Han J. Mater. Chem. C, 2014,2, 667-674
9. Plasma profiling-time of flight mass spectrometry: considerations to exploit its analytical performance for materials characterization†

Rocío Muñiz,Lara Lobo,Beatriz Fernández,Rosario Pereiro J. Anal. At. Spectrom., 2019,34, 702-707
10. Fragmentation of supported gold nanoparticles@agarose film by thiols and the role of their synergy in efficient catalysis†‡

Neelam Gogoi,Devasish Chowdhury RSC Adv., 2015,5, 101860-101870

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